Cas no 2172593-95-0 (1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172593-95-0
• MF: C₁₁H₂₀N₄O₃
• MW: 256.301502227783
• CID: 6084905
• PubChem ID: 165597903
• Update Time: 2025-11-06

1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide
• 2172593-95-0
• EN300-1594291

• Inchi： 1S/C11H20N4O3/c1-8(18-2)10-9(11(12)17)13-14-15(10)6-4-3-5-7-16/h8,16H,3-7H2,1-2H3,(H2,12,17)
• InChI Key： BQSPBDUUWODNET-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C(N)=O)N=NN1CCCCCO

Computed Properties

• Exact Mass: 256.15354051g/mol
• Monoisotopic Mass: 256.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 103Ų

Additional information on 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172593-95-0)

1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172593-95-0) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and promising biological activities. This compound belongs to the triazole class of molecules, which are well-known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both hydroxypentyl and methoxyethyl substituents in its structure introduces specific functional groups that contribute to its distinctive chemical and biological properties.

The CAS number 2172593-95-0 serves as a unique identifier for this compound, ensuring precise chemical characterization and facilitating its use in research and development processes. The molecular structure of 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide consists of a triazole ring core substituted with a 5-hydroxypentyl group at the C1 position and a 1-methoxyethyl group at the C5 position. This arrangement not only imparts specific steric and electronic properties but also enhances the compound's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide with greater accuracy. These studies suggest that the compound may exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways. For instance, preliminary in silico analyses indicate that this molecule could interact with cyclooxygenase (COX) enzymes, potentially leading to anti-inflammatory effects similar to those observed with nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the hydroxypentyl moiety may contribute to its ability to modulate immune responses by interacting with cell surface receptors.

In vitro studies have begun to uncover the mechanistic basis of the biological activities associated with 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide. Researchers have observed notable interactions between this compound and key signaling pathways involved in cancer progression. Specifically, the triazole ring has been found to interfere with tyrosine kinase activity, which is crucial for cell proliferation and survival. This mechanism is particularly relevant in the context of treating aggressive cancers that rely on aberrant tyrosine kinase signaling. Furthermore, the methoxyethyl group may enhance the compound's ability to cross cell membranes, improving its penetration into tumor tissues.

The synthesis of 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide presents an intriguing challenge due to its complex structural features. Advanced synthetic methodologies have been employed to construct the triazole ring while introducing the hydroxypentyl and methoxyethyl substituents with high precision. One such approach involves a multi-step reaction sequence starting from readily available precursors such as 5-aminovaleric acid derivatives and ethylene oxide. The reaction proceeds through cyclization followed by nucleophilic substitution steps that introduce the desired functional groups at specific positions on the triazole ring.

Quality control and analytical techniques play a critical role in ensuring the purity and consistency of 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide for pharmaceutical applications. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess impurity profiles. These analytical methods provide robust data that support the compound's suitability for further preclinical and clinical investigations.

The potential therapeutic applications of 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide are vast and span multiple disease areas. Beyond its anti-inflammatory and anticancer properties, initial research suggests that this compound may also exhibit neuroprotective effects. Studies have indicated that triazole derivatives can cross the blood-brain barrier (BBB), making them candidates for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The hydroxypentyl group may further enhance BBB penetration by improving lipid solubility while maintaining water solubility.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the development of CAS No. 2172593-95-0 into viable therapeutic agents. Preclinical studies are currently underway to evaluate its safety profile and pharmacokinetic parameters in animal models. These studies will provide critical insights into dosing regimens, metabolic pathways, and potential side effects before human trials can begin. The integration of cutting-edge technologies such as CRISPR-Cas9 gene editing will allow researchers to investigate gene-drug interactions more effectively.

The future prospects for 1-(5-hydroxypentyl)-5-(1-methoxyethyl)-1H-1,2,3-triazole-4-carboxamide are bright given its unique structural features and promising biological activities. Continued research efforts will focus on optimizing its chemical structure for improved efficacy while minimizing toxicity. Innovations in drug delivery systems may also enhance its therapeutic potential by enabling targeted release formulations or sustained release mechanisms.

In conclusion,CAS No 2172593-95-0 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology,anti-inflammatory diseases,and neurology.*The* *hydroxypentyl* *and* *methoxyethyl* *substituents* *confer* *distinctive* *properties* *that* *enhance* *both* *biological* *activity* *and* *pharmacokinetic* *favorability.* As research progresses,*this* *compound* *holds* *promise* *as* *a* *valuable* *therapeutic* *candidate* *for* *future* *medical* *applications.*